Cas no 37576-04-8 (1-(3-Chloro-propoxy)-2-nitro-benzene)

• Product Name: 1-(3-Chloro-propoxy)-2-nitro-benzene
• CAS No: 37576-04-8
• MF: C₉H₁₀ClNO₃
• MW: 215.633601665497
• CID: 2184984
• Update Time: 2025-10-29

1-(3-Chloro-propoxy)-2-nitro-benzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloropropoxy)-2-nitrobenzene
• 1-(3-Chloro-propoxy)-2-nitro-benzene
• DKXKUILKIAMLSD-UHFFFAOYSA-N
• 1-chloro-3-(2-nitrophenoxy)propane
• 1-(3-chloro-propoxy)-2-nitrobenzene

• Inchi： 1S/C9H10ClNO3/c10-6-3-7-14-9-5-2-1-4-8(9)11(12)13/h1-2,4-5H,3,6-7H2
• InChI Key： DKXKUILKIAMLSD-UHFFFAOYSA-N
• SMILES： ClCCCOC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 183
• XLogP3: 2.7
• Topological Polar Surface Area: 55

Experimental Properties

• Density: 1.27
• Boiling Point: 348.4 °C at 760 mmHg
• Flash Point: 164.5 °C

Additional information on 1-(3-Chloro-propoxy)-2-nitro-benzene

1-(3-Chloro-propoxy)-2-nitro-benzene: A Comprehensive Overview

1-(3-Chloro-propoxy)-2-nitro-benzene, also known by its CAS number 37576-04-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of nitrophenol, with a unique structure that combines a nitro group and a chlorinated propoxy substituent. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

The molecular structure of 1-(3-Chloro-propoxy)-2-nitro-benzene consists of a benzene ring with two substituents: a nitro group (-NO₂) at the 2-position and a propoxy group (-OCH₂CH₂Cl) at the 1-position. The presence of the nitro group introduces strong electron-withdrawing effects, which significantly influence the compound's reactivity and stability. Meanwhile, the chlorinated propoxy group adds hydrophobicity and enhances the compound's ability to participate in various chemical reactions, particularly those involving nucleophilic substitution or aromatic substitution.

Recent studies have highlighted the potential of 1-(3-Chloro-propoxy)-2-nitro-benzene in the synthesis of advanced materials. For instance, researchers have explored its use as an intermediate in the production of high-performance polymers and coatings. The compound's ability to undergo nucleophilic aromatic substitution under specific conditions makes it an ideal precursor for functionalized materials with tailored properties. Additionally, its stability under harsh chemical conditions has made it a preferred choice in industrial applications where durability and resistance to environmental factors are critical.

In terms of environmental applications, 1-(3-Chloro-propoxy)-2-nitro-benzene has been studied for its role in remediation processes. Its ability to act as a reducing agent in certain reactions has been leveraged to degrade persistent organic pollutants (POPs) in contaminated soils and water systems. This application aligns with current trends in green chemistry, where there is a growing emphasis on developing sustainable solutions for environmental challenges.

The synthesis of 1-(3-Chloro-propoxy)-2-nitro-benzene typically involves multi-step reactions, often starting from nitrobenzene derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing waste generation. These improvements have made the compound more accessible for both academic research and industrial use.

In conclusion, 1-(3-Chloro-propoxy)-2-nitro-benzene, with its unique chemical structure and versatile properties, continues to be a focal point in various scientific domains. Its applications span from material synthesis to environmental remediation, demonstrating its wide-ranging utility. As research progresses, new insights into its potential uses are expected to emerge, further solidifying its importance in modern chemistry.